Cas no 177735-12-5 (Benzoic acid,3-(5-methyl-2-thienyl)-)

Benzoic acid,3-(5-methyl-2-thienyl)- structure
177735-12-5 structure
Product Name:Benzoic acid,3-(5-methyl-2-thienyl)-
CAS No:177735-12-5
MF:C12H10O2S
MW:218.271602153778
CID:112705
PubChem ID:21838034
Update Time:2025-04-18

Benzoic acid,3-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(5-methyl-2-thienyl)-
    • 3-(5-METHYLTHIOPHEN-2-YL)BENZOIC ACID
    • Benzoic acid,3-(5-methyl-2-thienyl)
    • Benzoic acid, 3-(5-methyl-2-thienyl)-
    • SCHEMBL6253921
    • DTXSID30618672
    • AKOS014979929
    • 177735-12-5
    • Inchi: 1S/C12H10O2S/c1-8-5-6-11(15-8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: VDCABPDQBAMLFC-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 218.04000
  • Monoisotopic Mass: 218.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 3.42170
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